Cas no 380424-52-2 (1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine)

• Product Name: 1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine
• CAS No: 380424-52-2
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 4650258
• PubChem ID: 11184506
• Update Time: 2025-05-18

1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine

• Inchi： 1S/C12H16Cl2N2/c13-10-5-9(6-11(14)7-10)8-16-3-1-12(15)2-4-16/h5-7,12H,1-4,8,15H2
• InChI Key： PCGNHOFWOUARPN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Cl)=CC(Cl)=C2)CCC(N)CC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 339.4±42.0 °C at 760 mmHg
• Flash Point: 159.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(3,5-dichlorophenyl)methyl]piperidin-4-amine

1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine: A Comprehensive Overview

1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine, also known by its CAS registry number 380424-52-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug discovery and materials science. The structure of 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine features a piperidine ring substituted with a dichlorophenylmethyl group at the 1-position and an amino group at the 4-position, making it a unique scaffold for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine through methodologies such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis. These techniques not only enhance the purity and yield of the compound but also pave the way for its scalable production, which is crucial for its potential applications in pharmaceuticals and agrochemicals. Researchers have also explored the stereochemistry of this compound, revealing its importance in determining pharmacokinetic properties such as bioavailability and metabolic stability.

The pharmacological profile of 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a 2023 study published in *Nature Communications* highlighted its ability to selectively bind to certain serotonin receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety. Furthermore, ongoing clinical trials are investigating its efficacy as a therapeutic agent for chronic pain management, where it has shown promising results in reducing neuropathic pain without significant side effects.

In addition to its pharmacological applications, 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine has found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability, which could have implications for flexible electronics and energy storage devices.

The environmental impact of 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine is another area of active investigation. Studies have assessed its biodegradability and toxicity profiles under various environmental conditions. According to a 2023 report by the European Chemicals Agency (ECHA), the compound exhibits moderate biodegradation rates in aqueous environments but poses minimal risk to aquatic organisms at concentrations typically encountered during industrial use. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

Looking ahead, the future of 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine lies in its continued exploration across multiple disciplines. Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to unlock new avenues for its application. For instance, ongoing research aims to exploit its structural versatility for the development of targeted drug delivery systems and advanced biomaterials.

In conclusion, 1-[(3,5-Dichlorophenyl)methyl]Piperidin-4-Amine (CAS No. 380424-52-2) stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for addressing diverse challenges across healthcare and technology sectors.